BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of N,N-Diethylbenzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(Diethylboryl)benzamide

Cat. No.: B126085

Disclaimer: This document provides a detailed overview of the physical properties of N,N-
Diethylbenzamide. No publicly available data could be located for "N-
(Diethylboryl)benzamide". It is possible that the compound name was intended to be N,N-
Diethylbenzamide, a compound with significant applications, including as an insect repellent.

This technical guide is intended for researchers, scientists, and professionals in drug
development, offering a concise yet comprehensive summary of the physical and chemical
characteristics of N,N-Diethylbenzamide.

Physical and Chemical Properties

N,N-Diethylbenzamide is a substituted amide of benzoic acid. Its physical state at room
temperature can be either a liquid or a low-melting solid[1]. It is characterized as a colorless oil
or a clear liquid that may have a white to yellow-green hue[1][2].

The following table summarizes the key quantitative physical data for N,N-Diethylbenzamide.
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Property Value Reference
Melting Point 28-32°C [1]

38 - 40 °C [2]

Boiling Point 146 - 150 °C @ 15 mmHg [1]

N Slightly soluble in Chloroform
Solubility [2]
and Ethyl Acetate

Experimental Protocols

Detailed experimental methodologies for the synthesis of N,N-Diethylbenzamide are available
in the scientific literature. Below are summaries of two distinct synthetic routes.

A common method for the preparation of N,N-Diethylbenzamide involves the acylation of
diethylamine with benzoyl chloride.

Procedure:

¢ A solution of diethylamine (2.5 g) and triethylamine (3.5 g) in methylene chloride (30 ml) is
prepared and cooled in an ice bath.

e Benzoyl chloride (4.9 g) is added dropwise to the stirred solution.

 After the addition is complete, the cooling bath is removed, and the mixture is stirred at
ambient temperature for 18 hours.

 Insoluble materials are removed by filtration and washed with methylene chloride.
e The combined filtrates are washed with water and brine, then dried.

» The solvent is evaporated to yield a yellow oil, which is then purified by Kugelrohr distillation
to afford the colorless oil of N,N-Diethylbenzamide.

An alternative approach utilizes the Mitsunobu reaction, which allows for the formation of the
amide bond from a carboxylic acid and an amine.
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Procedure:

Triphenylphosphine (1.20 eq), diethylamine (1.20 eq), and the benzoic acid (1.00 eq) are
dissolved in toluene (0.2 M solution) at room temperature and stirred for 10 minutes.

» Diisopropylazodicarboxylate (1.20 eq) is then added dropwise.
e The reaction mixture is heated to reflux overnight (18 hours).
e The reaction is then diluted with EtOAc and washed with 1 M NaOH and brine.

e The combined organic layers are dried over anhydrous NazSOa, filtered, and concentrated in

vacuo.

e The resulting residue is purified by flash column chromatography (EtOAc/hexanes 2:1) to
yield the desired benzamide.

Diagrams

The following diagram illustrates the key steps in the synthesis of N,N-Diethylbenzamide from
benzoyl chloride and diethylamine.
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Synthesis of N,N-Diethylbenzamide via Acylation

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b126085?utm_src=pdf-body-img
https://www.benchchem.com/product/b126085?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. fishersci.com [fishersci.com]

e 2. N,N-DIETHYLBENZAMIDE price,buy N,N-DIETHYLBENZAMIDE - chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of N,N-Diethylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126085#physical-properties-of-n-diethylboryl-
benzamide-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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